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Compound of Interest

Compound Name: 5-Phenyloxazolidine-2,4-dione

Cat. No.: B013836 Get Quote

An In-depth Technical Guide to 5-Phenyloxazolidine-2,4-dione

This technical guide provides a comprehensive overview of 5-Phenyloxazolidine-2,4-dione,

including its chemical properties, synthesis, spectroscopic data, and potential biological

activities. This document is intended for researchers, scientists, and professionals in the field of

drug development and medicinal chemistry.

Introduction
5-Phenyloxazolidine-2,4-dione is a heterocyclic organic compound belonging to the

oxazolidinedione class. The oxazolidinedione ring system is a core scaffold in several

biologically active molecules. Notably, this class of compounds is recognized for its

anticonvulsant properties, with some derivatives historically used in the treatment of absence

(petit mal) seizures.[1] The substitution at the 5-position of the oxazolidinedione ring is a key

determinant of its pharmacological activity.[2] While 5-Phenyloxazolidine-2,4-dione itself is

not a widely marketed pharmaceutical, its structural features make it a compound of significant

interest for research into novel antiepileptic drugs.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Phenyloxazolidine-2,4-dione is

presented in Table 1.

Table 1: Physicochemical Properties of 5-Phenyloxazolidine-2,4-dione
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Property Value Reference

IUPAC Name
5-phenyl-1,3-oxazolidine-2,4-

dione
[3]

CAS Number 5841-63-4 [3]

Molecular Formula C₉H₇NO₃ [3]

Molecular Weight 177.16 g/mol [3]

Appearance White to off-white solid [4]

Melting Point 120-122 °C [4]

LogP (XLogP3) 1.1

Synonyms
5-phenyloxazolidinedione,

Pemoline-dione, NSC-27303
[3]

Synthesis and Purification
While a specific protocol for 5-Phenyloxazolidine-2,4-dione is not readily available in the

reviewed literature, a general and modern approach for the synthesis of 5-substituted

oxazolidine-2,4-diones involves a tandem phosphorus-mediated carboxylative condensation of

a primary amine with an α-ketoester, followed by a base-catalyzed cyclization.[5] A plausible

synthetic route starting from mandelic acid is outlined below.

Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.drugs.com/drug-class/oxazolidinedione-anticonvulsants.html
https://panache.ninds.nih.gov/TestDescription/TestPST
https://pubchem.ncbi.nlm.nih.gov/compound/5-Phenyloxazolidinedione
https://pubchem.ncbi.nlm.nih.gov/compound/5-Phenyloxazolidinedione
https://en.wikipedia.org/wiki/Anticonvulsant
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc01530h
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc01530h
https://pubs.rsc.org/en/content/articlelanding/2015/cc/c5cc01530h
https://www.benchchem.com/product/b013836#iupac-name-for-5-phenyloxazolidine-2-4-dione
https://www.benchchem.com/product/b013836#iupac-name-for-5-phenyloxazolidine-2-4-dione
https://www.benchchem.com/product/b013836#iupac-name-for-5-phenyloxazolidine-2-4-dione
https://www.benchchem.com/product/b013836#iupac-name-for-5-phenyloxazolidine-2-4-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

